Methyl 9-hydroxynonanoate
CAS No.: 34957-73-8
VCID: VC0013662
Molecular Formula: C10H20O3
Molecular Weight: 188.26 g/mol
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Description | Methyl 9-hydroxynonanoate is a chemical compound with the molecular formula C10H20O3 and a molecular weight of 188.27 . It is also known by other names, including Methyl 9-Hydroxypelargonate and 9-Hydroxynonanoic Acid Methyl Ester . This compound typically appears as a clear, colorless to light yellow liquid . It has a boiling point of 272 °C and a specific gravity or density of 0.97 g/mL at 20-25 °C . Methyl 9-hydroxynonanoate is a hydroxypelargonic acid methyl ester . The compound is used in bioscience and lipid research . While specific applications are not detailed in the provided context, its properties and structure suggest its potential use as an intermediate in chemical synthesis or as a component in various formulations . Safety information indicates it is labeled with CAS Registry Number 34957-73-8 . A similar compound is 12-Methoxy-12-oxododecanoic acid . Like methyl 9-hydroxynonanoate, this compound contains ester and ether functionalities, suggesting related applications in chemical research . |
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CAS No. | 34957-73-8 |
Product Name | Methyl 9-hydroxynonanoate |
Molecular Formula | C10H20O3 |
Molecular Weight | 188.26 g/mol |
IUPAC Name | methyl 9-hydroxynonanoate |
Standard InChI | InChI=1S/C10H20O3/c1-13-10(12)8-6-4-2-3-5-7-9-11/h11H,2-9H2,1H3 |
Standard InChIKey | RIZOOQYPYGPBOC-UHFFFAOYSA-N |
SMILES | COC(=O)CCCCCCCCO |
Canonical SMILES | COC(=O)CCCCCCCCO |
Synonyms | 9-Hydroxynonanoic Acid Methyl Ester; Methyl 9-Hydroxynonanoate; NSC 159261;_x000B_9-Hydroxypelargonic Acid Methyl Ester; |
PubChem Compound | 292983 |
Last Modified | Sep 14 2023 |
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